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Compound of Interest

Compound Name: 4-(4-Bromophenyl)butanoic acid

Cat. No.: B1331123

Technical Guide: Physicochemical Properties of
4-(4-Bromophenyl)butanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the key physical properties of 4-(4-
Bromophenyl)butanoic acid, a compound of interest in organic synthesis and drug discovery.
The document details its melting point and solubility characteristics, presenting available data
in a structured format. Furthermore, it outlines standardized experimental protocols for the
determination of these properties and includes a visual representation of a common synthesis
workflow for this compound. This guide is intended to serve as a valuable resource for
researchers and professionals engaged in the handling and application of 4-(4-
Bromophenyl)butanoic acid.

Introduction

4-(4-Bromophenyl)butanoic acid (C10H11BrO2) is a halogenated aromatic carboxylic acid. Its
structural features, comprising a bromophenyl group attached to a butanoic acid chain, make it
a versatile intermediate in the synthesis of more complex molecules, including potential
pharmaceutical agents. An understanding of its physical properties, such as melting point and
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solubility, is fundamental for its purification, formulation, and application in various research and
development settings.

Physical Properties

The physical state of 4-(4-Bromophenyl)butanoic acid at standard conditions is a white to
pale yellow solid.[1] Key physical properties are summarized in the table below.

Property Value Solvents
Melting Point 76-80 °C[1] Not Applicable
Solubility

Slightly Soluble Water[1]

Alcohols (e.g., Methanol),
Soluble
Ketones, Esters[1]

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the melting point and solubility of 4-(4-Bromophenyl)butanoic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol is a standard method for determining the melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula
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e Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry 4-(4-Bromophenyl)butanoic acid is finely
powdered using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample, and the tube is inverted and tapped gently to pack the solid into the sealed end. A
sample height of 2-3 mm is sulfficient.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,
especially when approaching the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire sample becomes a clear liquid (the
completion of melting) are recorded. This range is the melting point of the sample.

Solubility Determination (Qualitative)

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. This protocol provides a qualitative assessment
of solubility in various solvents.

Apparatus:

Test tubes and rack

Spatula

Vortex mixer (optional)

Graduated cylinders or pipettes

Procedure:
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e Sample Preparation: A small, measured amount of 4-(4-Bromophenyl)butanoic acid (e.g.,
10 mg) is placed into a clean, dry test tube.

» Solvent Addition: A small volume of the chosen solvent (e.g., 1 mL of water, ethanol, or ethyl
acetate) is added to the test tube.

e Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) using a vortex
mixer or by flicking the test tube.

o Observation: The sample is visually inspected to determine if it has completely dissolved. If
the solid has disappeared and a clear solution is formed, the compound is considered
soluble. If solid particles remain, it is considered slightly soluble or insoluble.

o Repeat with Different Solvents: The procedure is repeated with a range of solvents of varying
polarities to establish a solubility profile.

Synthesis Workflow

The following diagram illustrates a common synthetic route for the preparation of 4-(4-
Bromophenyl)butanoic acid. This workflow provides a high-level overview of the reactants,
reagents, and key steps involved in the synthesis process.
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Synthesis Workflow of 4-(4-Bromophenyl)butanoic Acid
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Caption: A flowchart illustrating the synthesis of 4-(4-Bromophenyl)butanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 4-(4-Bromophenyl)butanoic acid:
melting point, solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331123#physical-properties-of-4-4-bromophenyl-
butanoic-acid-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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